Cas no 1805093-76-8 (Methyl 6-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate)

• Product Name: Methyl 6-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate
• CAS No: 1805093-76-8
• MF: C₉H₈F₂INO₂
• MW: 327.066601753235
• CID: 4891934
• Update Time: 2025-06-14

Methyl 6-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate

• Inchi： 1S/C9H8F2INO2/c1-4-5(12)3-6(8(10)11)13-7(4)9(14)15-2/h3,8H,1-2H3
• InChI Key： IDHMLIKUDFFVLD-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)N=C(C(=O)OC)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate

Research Brief on Methyl 6-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate (CAS: 1805093-76-8)

Methyl 6-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate (CAS: 1805093-76-8) is a specialized pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its difluoromethyl and iodo functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Its unique structural features make it particularly valuable in medicinal chemistry, where it is employed in the development of novel therapeutic agents targeting various diseases, including cancer and infectious diseases.

Recent studies have highlighted the role of Methyl 6-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate in the synthesis of kinase inhibitors and other small-molecule drugs. The presence of the difluoromethyl group enhances the metabolic stability and bioavailability of the resulting compounds, while the iodo substituent provides a handle for further functionalization via cross-coupling reactions. These attributes have made this compound a key building block in drug discovery programs, particularly in the context of fragment-based drug design.

One notable application of this compound is in the development of selective inhibitors for protein kinases involved in cancer signaling pathways. Researchers have utilized it as a precursor to generate libraries of analogs, enabling the exploration of structure-activity relationships (SAR) and the identification of potent lead compounds. The compound's reactivity and compatibility with various synthetic methodologies, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further underscore its utility in medicinal chemistry.

In addition to its role in drug discovery, Methyl 6-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate has been investigated for its potential in agrochemical applications. The difluoromethyl group is known to impart favorable properties, such as improved pest control efficacy and environmental stability, making this compound a candidate for the development of next-generation pesticides. Recent patent filings and academic publications have documented its use in the synthesis of herbicidal and fungicidal agents, highlighting its broad applicability beyond pharmaceuticals.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Methyl 6-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate. Researchers are actively exploring optimized synthetic routes to improve yield and reduce production costs. Recent advancements in flow chemistry and catalytic methods have shown potential in addressing these challenges, paving the way for broader adoption of this compound in industrial and academic settings.

In conclusion, Methyl 6-(difluoromethyl)-4-iodo-3-methylpyridine-2-carboxylate (CAS: 1805093-76-8) represents a valuable tool in the toolkit of modern chemists and pharmacologists. Its multifaceted applications in drug discovery and agrochemical development, coupled with ongoing innovations in synthetic methodologies, position it as a compound of enduring interest in the field of chemical biology. Future research is expected to further elucidate its potential and expand its utility in addressing unmet medical and agricultural needs.